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Compound of Interest

Compound Name: Methyl hydroxyangolensate

Cat. No.: B15579926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Methyl hydroxyangolensate is a naturally occurring limonoid found predominantly in plant

species of the Meliaceae family, such as Khaya senegalensis and Carapa guianensis. This

technical guide synthesizes the current scientific knowledge on methyl hydroxyangolensate,

focusing on its chemical properties, natural sources, and biological activities. Notably, while the

parent compound has been the subject of phytochemical and computational studies, there is a

significant lack of publicly available information regarding its synthetic or semi-synthetic

derivatives. This document presents the existing data on methyl hydroxyangolensate,

highlighting its potential in drug discovery and identifying gaps for future research.

Chemical Identity and Structure
Methyl hydroxyangolensate, also referred to as methyl 6-hydroxyangolensate, is a complex

tetranortriterpenoid. Its chemical structure is characterized by a furan ring, a common feature in

many bioactive natural products.
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Property Value

Molecular Formula C27H34O8[1]

Molecular Weight 486.6 g/mol [1]

IUPAC Name

methyl 2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-

3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-

dioxo-2,14-

dioxatetracyclo[7.7.1.0¹,¹².0³,⁸]heptadecan-7-

yl]-2-hydroxyacetate[1]

Class Limonoid[1]

Natural Occurrence and Isolation
Methyl hydroxyangolensate is a secondary metabolite isolated from the stem bark of Khaya

senegalensis (African mahogany).[2] It is often found alongside its close analog, methyl

angolensate. The isolation of these compounds is typically achieved through solvent extraction

of the plant material followed by chromatographic separation techniques.

General Isolation Protocol:

While a detailed, standardized protocol for the specific isolation of methyl
hydroxyangolensate is not extensively documented, the general procedure involves:

Extraction: The dried and powdered stem bark of Khaya senegalensis is extracted with a

solvent such as methanol.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity to separate compounds based on their solubility.

Chromatography: The resulting fractions are further purified using column chromatography

techniques, such as silica gel chromatography, to isolate the pure compounds.

Known Biological Activities and Potential
Therapeutic Applications
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Research into the biological effects of methyl hydroxyangolensate is still in its early stages,

with much of the evidence stemming from studies on the crude extracts of its host plants or

from computational analyses.

Anti-inflammatory and Analgesic Properties
Extracts from Khaya senegalensis, containing methyl hydroxyangolensate and methyl

angolensate, have demonstrated anti-inflammatory and analgesic properties in animal models.

[3] These effects are believed to be linked to the presence of these limonoids.

Antiparasitic Activity (In-Silico Studies)
Computational docking studies have explored the potential of methyl hydroxyangolensate as

an antiparasitic agent, particularly against Leishmania species. These studies predict the

binding affinity of the compound to various essential proteins in the parasite.

Table of In-Silico Docking Energies of Methyl Hydroxyangolensate against Leishmania major

Protein Targets:
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Target Protein Function Docking Energy (kJ/mol)

LmajCatB Cysteine Protease -82.9

LmajDHODH
Dihydroorotate

Dehydrogenase
-91.4

LmajdUTPase dUTPase -73.0

LmajNDKb
Nucleoside Diphosphate

Kinase b
-102.8

LmajNH Nucleoside Hydrolase -87.6

LmajNMT N-Myristoyltransferase -109.2

LmajOPB Oligopeptidase B -73.0

LmajPDE1 Phosphodiesterase 1 -84.1

LmajPTR1 Pteridine Reductase 1 -79.5

LmajMetRS Methionyl t-RNA Synthetase -100.2

LmajTyrRS Tyrosyl t-RNA Synthetase -108.8

LmajUGPase
UDP-glucose

Pyrophosphorylase
-101.4

(Data sourced from an in-silico

study on antiparasitic

terpenoids)[4]

Potential Nephroprotective Effects
Studies on aqueous extracts of Khaya senegalensis stem bark have suggested a protective

effect against gentamicin-induced nephrotoxicity in animal models. Methyl
hydroxyangolensate is one of the compounds identified in the extract and is thought to

contribute to this activity.

Derivatives of Methyl Hydroxyangolensate
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A comprehensive search of scientific literature and chemical databases did not yield any

information on known synthetic or semi-synthetic derivatives of methyl hydroxyangolensate.

The research to date has focused on the isolation and characterization of the natural product

itself. This represents a significant area for future research, where the synthesis of analogs

could help in elucidating structure-activity relationships and potentially lead to the development

of more potent therapeutic agents.

Experimental Protocols
As no synthetic derivatives are documented, this section outlines a generalized workflow for

the type of in-silico analysis that has been applied to methyl hydroxyangolensate.

In-Silico Molecular Docking Workflow
This protocol provides a conceptual overview of the steps involved in predicting the binding

affinity of a ligand (e.g., methyl hydroxyangolensate) to a protein target.

Preparation Stage

Docking Simulation

Analysis Stage

Ligand Preparation
(3D Structure Generation)

Molecular Docking
(Define Binding Site, Run Algorithm)

Protein Preparation
(Retrieve from PDB, Remove Water)

Scoring & Ranking
(Calculate Binding Energy)

Pose Analysis
(Visualize Interactions)
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Click to download full resolution via product page

Caption: A generalized workflow for in-silico molecular docking studies.

Visualization of Bioactivity
The following diagram illustrates the relationship between the natural source, the isolated

compound, and its observed and predicted biological activities.

Biological Activities

Khaya senegalensis

Methyl Hydroxyangolensate

Isolation

Anti-inflammatory Analgesic Antiparasitic (in-silico) Nephroprotective

Click to download full resolution via product page

Caption: Bioactivity pathways of Methyl Hydroxyangolensate.

Conclusion and Future Outlook
Methyl hydroxyangolensate is a promising bioactive natural product with potential

applications in the fields of anti-inflammatory, analgesic, and antiparasitic drug discovery.

However, the current body of research is limited, particularly concerning its derivatives. The

lack of information on synthetic analogs highlights a clear opportunity for medicinal chemists to

explore the structure-activity relationship of this limonoid. Future research should focus on:

Total Synthesis: Developing a synthetic route to methyl hydroxyangolensate to enable the

generation of derivatives.
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Derivative Synthesis and Screening: Creating a library of analogs to identify compounds with

enhanced potency and selectivity.

In-Vitro and In-Vivo Validation: Experimentally validating the computationally predicted

biological activities.

By addressing these research gaps, the full therapeutic potential of the methyl
hydroxyangolensate scaffold can be explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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